5-Methyl-3-(4-(trifluoromethoxy)phenyl)isoxazol-4-carboxylic acid

• Molecular Formula: C12H8F3NO4
• Molecular Weight: 287.19 g/mol
• IUPAC Name: 5-methyl-3-[4-(trifluoromethoxy)phenyl]-1,2-oxazole-4-carboxylic acid
• InChI: InChI=1S/C12H8F3NO4/c1-6-9(11(17)18)10(16-20-6)7-2-4-8(5-3-7)19-12(13,14)15/h2-5H,1H3,(H,17,18)
• InChI Key: HIGPIYACLSSXEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=C(C=C2)OC(F)(F)F)C(=O)O

Description

5-Methyl-3-(4-(trifluoromethoxy)phenyl)isoxazol-4-carboxylic acid is a useful research compound. Its molecular formula is C12H8F3NO4 and its molecular weight is 287.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a similar manner as described in Preparation Example 25, by using methanol (60 mL), methyl-5-methyl-3-(4-(trifluoromethoxy)phenyl)isoxazol-4-carboxylate (6.0 g, 19.91 mmol) and 3% sodium hydroxide aqueous solution (60 mL), a white solid required compound (5.55 g, 19.32 mmol, 97%) was obtained.